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Compound of Interest

Compound Name: 2-Bromo-4-nitrophenol

Cat. No.: B183087

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 2-Bromo-4-nitrophenol (CAS No: 5847-59-6). Given its hazardous
properties, including being harmful if swallowed and very toxic to aquatic life, adherence to
these guidelines is critical to ensure personnel safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Bromo-4-nitrophenol is classified as an acute oral toxicant and poses a significant hazard
to the aquatic environment. Therefore, a stringent PPE protocol is mandatory for all personnel
handling this compound.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

highly recommended.

To prevent skin contact and
absorption. Phenolic
compounds can penetrate
many common glove materials.
While specific breakthrough
times for 2-Bromo-4-
nitrophenol are not readily
available, selecting gloves with
high resistance to aromatic
and nitro compounds is a

critical precautionary measure.

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can
cause severe eye damage.
Standard safety glasses are

insufficient.

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. For procedures with
a higher risk of splashes, a
chemical-resistant apron is

also required.

To minimize skin exposure to
the chemical.

Respiratory Protection

All handling of 2-Bromo-4-
nitrophenol powder must be
conducted in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter is

mandatory.

To prevent inhalation of the
powdered compound, which
can cause respiratory irritation.
A dust mask, such as an N95,
may be sufficient for nuisance
exposures but a respirator with
an organic vapor cartridge is
recommended for higher-risk

procedures.

Operational Plan: Step-by-Step Handling Procedure
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A systematic workflow is essential to minimize the risk of exposure and contamination.

Experimental Workflow for Safe Handling

Preparation

Don all required PPE as specified in Table 1

Ensure fume hood is operational and certified

Gather and inspect all necessary equipment

Handling (Insi¢le Fume Hood)

Weigh the compound carefully to avoid dust generation

Perform all transfers and reactions within the fume hood

Keep the container tightly sealed when not in use

Cleanup and Dpcontamination

Decontaminate all surfaces and equipment

l

Segregate all contaminated waste into a labeled hazardous waste container

Post-Handling

Doff PPE in the correct order to avoid cross-contamination

Wash hands thoroughly with soap and water
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4-nitrophenol.

Detailed Experimental Protocols

e Preparation:
o Before entering the laboratory, ensure all required PPE is donned correctly.
o Verify the functionality of the chemical fume hood and that its certification is current.

o Assemble all necessary glassware, spatulas, and other equipment within the fume hood to
minimize movement in and out of the containment area.

e Handling:

o When weighing the solid, use a tared container and handle it gently to prevent the
generation of airborne dust.

o If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

o All manipulations of the compound, including transfers and reactions, must be performed
within the confines of the fume hood.

o Cleanup:

o Following the experimental procedure, decontaminate all surfaces that may have come
into contact with 2-Bromo-4-nitrophenol. A suitable cleaning agent, such as soap and
water, followed by a rinse with an appropriate solvent (e.g., ethanol or acetone), is
recommended. All cleaning materials must be disposed of as hazardous waste.

o Segregate all waste, including contaminated gloves, wipes, and pipette tips, into a clearly
labeled hazardous waste container.

Emergency and Disposal Plans
In Case of Exposure
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Table 2: First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.

Immediately remove contaminated clothing and
. wash the affected skin with plenty of soap and
Skin Contact ] o
water for at least 15 minutes. If irritation

persists, seek medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . I o
stopped, provide artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.

Spill Response

In the event of a spill, the following steps should be taken:

o Evacuate and Isolate: Immediately alert personnel in the area and restrict access to the spill
location.

o Don PPE: Before any cleanup is attempted, don the appropriate PPE as detailed in Table 1,
with an emphasis on respiratory protection.

e Contain and Clean:

o For solid spills, carefully sweep the material to avoid generating dust and place it into a
labeled hazardous waste container.
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o For solutions, absorb the spill with an inert material (e.g., vermiculite or sand) and place it
in a sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with soap and water, followed by a solvent
rinse. All cleanup materials are to be disposed of as hazardous waste.

Disposal Plan

All waste containing 2-Bromo-4-nitrophenol must be treated as hazardous waste.

o Waste Segregation: Collect all solid and liquid waste, including contaminated PPE and
cleaning materials, in a dedicated, leak-proof, and clearly labeled hazardous waste
container. The label should include the full chemical name and hazard symbols.

e Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area, away from incompatible materials.

e Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor to arrange for proper disposal in accordance
with all local, state, and federal regulations. Do not dispose of this chemical down the drain
or in regular trash.

Quantitative Data

While specific quantitative data for 2-Bromo-4-nitrophenol is limited in publicly available
literature, the following table summarizes key information.

Table 3: Quantitative Data for 2-Bromo-4-nitrophenol
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Property Value Source(s)
Molecular Formula CeH4BrNOs3

Molecular Weight 218.00 g/mol

Melting Point 111-115°C

Appearance Powder

Data not available. Use gloves
Glove Breakthrough Time rated for nitro and aromatic

compounds.

Not established. Adhere to the
) o principle of As Low As
Occupational Exposure Limits )
Reasonably Achievable

(ALARA).

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Bromo-4-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183087#personal-protective-equipment-for-handling-
2-bromo-4-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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